Cas no 917761-33-2 ((2-Chloro-4-fluorophenyl)(methyl)sulfane)

(2-Chloro-4-fluorophenyl)(methyl)sulfane structure
917761-33-2 structure
Product Name:(2-Chloro-4-fluorophenyl)(methyl)sulfane
CAS No:917761-33-2
MF:C7H6ClFS
MW:176.638943195343
CID:784860
PubChem ID:66755728
Update Time:2024-03-01

(2-Chloro-4-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-chloro-4-fluoro-1-(methylthio)-
    • 2-chloro-4-fluoro-1-methylsulfanylbenzene
    • (2-chloro-4-fluorophenyl)(methyl)sulfane
    • UPBIZDKASLVLAQ-UHFFFAOYSA-N
    • 2-Chloro-4-fluoro-1-(methylsulfanyl)benzene
    • (2-Chloro-4-fluorophenyl)(methyl)sulfane
    • Inchi: 1S/C7H6ClFS/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,1H3
    • InChI Key: UPBIZDKASLVLAQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1SC)F

Computed Properties

  • Exact Mass: 175.9862772g/mol
  • Monoisotopic Mass: 175.9862772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3
  • XLogP3: 3.2
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